Cas no 1261233-55-9 ([1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester)
[1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
- tert-Butyl (1-(2-chloropyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
- SBB075132
- tert-butyl 1-(2-chloropyrimidin-4-yl)piperidin-4-yl(methyl)carbamate
- [1-(2-Chloropyrimidin-4-yl)piperidin-4-yl]methylcarbamic acid tert-butyl ester
- (tert-butoxy)-N-[1-(2-chloropyrimidin-4-yl)(4-piperidyl)]-N-methylcarboxamide
-
- Inchi: 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19(4)11-6-9-20(10-7-11)12-5-8-17-13(16)18-12/h5,8,11H,6-7,9-10H2,1-4H3
- InChI Key: UPCNWSCIJVRLSN-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(=N1)N1CCC(CC1)N(C(=O)OC(C)(C)C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 380
- Topological Polar Surface Area: 58.6
[1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301684-500mg |
tert-butyl (1-(2-chloropyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate |
1261233-55-9 | 95% | 500mg |
$315 | 2021-08-18 | |
| Chemenu | CM301684-500mg |
tert-butyl (1-(2-chloropyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate |
1261233-55-9 | 95% | 500mg |
$315 | 2023-02-03 | |
| Fluorochem | 090269-500mg |
1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester |
1261233-55-9 | 500mg |
£320.00 | 2022-03-01 |
[1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
Additional information on [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
Chemical Profile of [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261233-55-9)
[1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1261233-55-9, represents a class of molecules that are being extensively explored for their potential applications in drug discovery and development. The presence of both chloro-pyrimidine and piperidine moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for medicinal chemists.
The nucleophilic substitution reactions inherent in the chloro-pyrimidine moiety allow for further derivatization, enabling the creation of a diverse array of analogues. These modifications can be strategically employed to optimize pharmacokinetic profiles, enhance binding affinity to biological targets, and improve overall drug-like properties. The tert-butyl ester group in the molecule serves as a protecting group for the carbamic acid functionality, which can be selectively removed under specific conditions to introduce additional chemical diversity or to facilitate further functionalization.
Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying potential hits that exhibit promising interactions with therapeutic targets. For instance, studies have shown that derivatives of [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.
The synthetic accessibility of this compound is another critical factor contributing to its appeal in drug discovery. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like this one, often with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the core pyrimidine-piperidine framework. Additionally, advances in green chemistry principles have encouraged the development of more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts.
In the realm of preclinical research, [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester has been investigated for its potential therapeutic effects. Preliminary studies suggest that certain derivatives may modulate signaling pathways involved in cell proliferation and apoptosis. For example, compounds with similar scaffolds have demonstrated antitumor activity by inhibiting key kinases that drive cancer cell growth. These findings underscore the importance of continued exploration into this chemical class.
The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical applications. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of a drug's efficacy and safety profile. Researchers are employing advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize these properties thoroughly. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects.
Moreover, the role of this compound in combination therapies is being explored. Many modern drugs are being developed not as monotherapies but as part of combination regimens designed to maximize therapeutic outcomes while minimizing resistance development. The structural features of [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester make it an attractive candidate for such strategies, potentially synergizing with other agents to achieve greater clinical efficacy.
The regulatory landscape governing the development and commercialization of new pharmaceuticals also plays a significant role in shaping research priorities. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring patient safety and product quality. Companies investing in this area must navigate these regulatory requirements carefully while advancing their research pipelines.
In conclusion, [1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features, synthetic accessibility, and preliminary biological activity make it a valuable asset for medicinal chemists seeking to discover new therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of drug discovery efforts in the coming years.
1261233-55-9 ([1-(2-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)